![molecular formula C18H17N3O4S B5637122 [(2,1,3-benzothiadiazol-5-ylmethyl)(methyl)amino](2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid](/img/structure/B5637122.png)
[(2,1,3-benzothiadiazol-5-ylmethyl)(methyl)amino](2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid
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Overview
Description
(2,1,3-Benzothiadiazol-5-ylmethyl)(methyl)aminoacetic acid is a compound of interest in scientific research due to its unique structure, which incorporates elements of benzothiadiazole and benzodioxin. This compound's synthesis, molecular structure, chemical reactions, properties, and analyses are pivotal for understanding its potential applications and interactions.
Synthesis Analysis
The synthesis of related compounds often involves the condensation of specific acetates with hydrazine hydrate, followed by reactions with isothiocyanates or aromatic aldehydes to produce derivatives with diverse functional groups. These synthesis pathways highlight the versatility and complexity of producing such compounds (Salgın-Gökşen et al., 2007).
Molecular Structure Analysis
The molecular structure of such compounds is often elucidated through spectral and elemental analysis, providing insight into their chemical makeup and potential reactivity. These analyses are crucial for understanding the compound's behavior and potential applications (Gowda et al., 2011).
Chemical Reactions and Properties
Compounds similar to the one of interest have shown to participate in various chemical reactions, leading to the formation of diverse derivatives with potential biological activities. The reactivity often involves the transformation of functional groups, offering a range of chemical properties that can be harnessed for different applications (Brzozowski et al., 2008).
Physical Properties Analysis
The physical properties, such as solubility, melting points, and crystalline structure, play a significant role in the compound's applications. These properties are determined through various analytical techniques, including X-ray crystallography and DFT studies, which provide detailed insights into the compound's structure and stability (Dani et al., 2013).
Chemical Properties Analysis
The chemical properties, including reactivity with different reagents, stability under various conditions, and potential for forming derivatives, are critical for exploring the compound's applications. Studies on related compounds have shown a range of reactions that lead to the synthesis of biologically active molecules, underscoring the importance of understanding these chemical properties (Vazquez et al., 1996).
properties
IUPAC Name |
2-[2,1,3-benzothiadiazol-5-ylmethyl(methyl)amino]-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O4S/c1-21(10-11-2-4-13-14(8-11)20-26-19-13)17(18(22)23)12-3-5-15-16(9-12)25-7-6-24-15/h2-5,8-9,17H,6-7,10H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUTAHAKAFOCHQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC2=NSN=C2C=C1)C(C3=CC4=C(C=C3)OCCO4)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(2,1,3-Benzothiadiazol-5-ylmethyl)(methyl)amino](2,3-dihydro-1,4-benzodioxin-6-YL)acetic acid |
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